Isobenzan

• CAS No.: 297-78-9
• Product Name: Isobenzan
• Molecular Formula: C9H4Cl8O
• Molecular Weight: 411.7 g/mol
• IUPAC Name: 1,3,5,7,8,9,10,10-octachloro-4-oxatricyclo[5.2.1.02,6]dec-8-ene
• Standard InChI: InChI=1S/C9H4Cl8O/c10-3-4(11)8(15)2-1(5(12)18-6(2)13)7(3,14)9(8,16)17/h1-2,5-6H
• Standard InChIKey: LRWHHSXTGZSMSN-UHFFFAOYSA-N
• SMILES: C12C(C(OC1Cl)Cl)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C12C(C(OC1Cl)Cl)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Colorform: Whitish to light brown powder; Crystals from heptane
• Density: 1.87 (EPA, 1998); 1.87
• Melting Point: 248 to 252 °F (EPA, 1998); 121.0 °C; 120-122 °C
• Physical Description: Crystals. The technical product is a whitish to light-brown crystalline powder with a mild chemical odor. Used as an insecticide. Not registered as a pesticide in the U.S. (EPA, 1998)
• Description: Isobenzan is a member of oxolanes.; Crystals. The technical product is a whitish to light-brown crystalline powder with a mild chemical odor. Used as an insecticide. Not registered as a pesticide in the U.S. (EPA, 1998)
• Shelf Life: Relatively stable to acids; dehydrochlorination may occur under strong akaline conditions.
• Solubility: Sol in ether, acetone, benzene, xylene, heavy aromatic naphtha; Greater than 1% in ethanol & kerosene; 25 g/100 ml acetone at 25 °C, 38 g/100 ml benzene at 25 °C, 34 g/100 ml carbon tetrachloride at 25 °C, 2 g/100 ml fuel oil at 25 °C, 34 g/100 ml toluene at 25 °C, 29 g/100 ml xylene at 25 °C.; It is soluble in water to about 0.1 mg/L at 20 °C.
• Vapor Pressure: 1e-05 mm Hg at 77 °F (EPA, 1998); 2.92e-06 mmHg; 2.92X10-6 mm Hg at 20 °C
• PubChem Compound: 9271
• Last Modified: Nov 11 2021